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Introduction

CNX-1351 is a potent and isoform-selective covalent inhibitor of phosphoinositide 3-kinase
alpha (PI13Ka), a key enzyme in the PI3K/Akt/mTOR signaling pathway often dysregulated in
cancer.[1][2][3] Its mechanism of action involves the formation of a covalent bond with a unique
cysteine residue, Cys862, located in the ATP-binding pocket of PI3Ka.[3][4][5] This targeted
covalent inhibition leads to sustained suppression of PI3Ka activity, thereby inhibiting
downstream signaling and cellular proliferation in PI3Ka-dependent cancer cells.[1][4] Mass
spectrometry is an indispensable tool for characterizing the covalent modification of PI3Ka by
CNX-1351, confirming the binding stoichiometry and identifying the precise site of modification.

[3][5]

These application notes provide detailed protocols for the mass spectrometry analysis of CNX-
1351 covalent modification of PI3Ka, including both intact protein analysis and peptide
mapping approaches.
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Data Presentation
Quantitative Analysis of CNX-1351 Covalent Modification

The following tables summarize key quantitative data related to the interaction of CNX-1351
and its analogues with PI3Ka.

Parameter CNX-1351 Analogue 19 Analogue 22 Reference
IC50 (PI3K0) 6.8 NM - - [1][2]
GI50 (SKOV3

77.6 nM - - [2]
cells)
GI50 (MCF-7

54.7 nM - - 2]
cells)
k_inact/K i

1.74 x 104 4,14 x 10° 2.10x10° [1]
(M™1s7)
Cellular IC50

165 nM 82 nM 86 nM [6]

(pAkt - SKOV3)

Table 1: In vitro and cellular potency of CNX-1351 and optimized analogues.

o Expected
_ Expected Mass . Inhibitor Mass
Protein Inhibitor Adduct Mass
(Da) (Da)
(Da)
PI3Ka (catalytic
~124,000 CNX-1351 573.7 ~124,573.7

subunit p110a)

Table 2: Expected masses for intact protein mass spectrometry analysis of CNX-1351 covalent
adduct.

| Protease | Unmodified Peptide Sequence | Expected Mass of Unmodified Peptide (Da) |
Expected Mass of CNX-1351 Modified Peptide (Da) | | --- | --- | --- | --- | --- | | Trypsin |
NSHTIMQIQCK | 1245.6 | 1819.3 |
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Table 3: Expected masses of the Cys862-containing tryptic peptide of PI3Ka with and without
CNX-1351 modification.

Signaling Pathway and Experimental Workflow
PI3K/Akt Signaling Pathway Inhibition by CNX-1351
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

